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Compound of Interest

Compound Name:

2-(3-

Cyanophenylmethoxy)phenylboro

nic acid

CAS No.: 1256355-67-5

Cat. No.: B1452664

Get Quote

Executive Summary
Compound Identity: 3-(2-Boronophenoxymethyl)benzonitrile Molecular Formula:

Molecular Weight: 253.06 g/mol Role: Key intermediate in the synthesis of boron-containing
anti-inflammatory agents; structural analog to benzoxaborole precursors.

This guide provides a comprehensive framework for the identification of 3-(2-

Boronophenoxymethyl)benzonitrile using Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS). Due to the dynamic nature of boronic acids (equilibrium with boroxines),

specific emphasis is placed on solvent selection and sample preparation to ensure spectral

reproducibility.

Structural Logic & Synthesis Context
To understand the spectral data, one must first visualize the molecular connectivity. The

molecule consists of a 3-cyanobenzyl group linked via an ether oxygen to a 2-boronophenyl
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ring.

Synthesis & Structural Pathway
The compound is typically accessed via a Suzuki-Miyaura borylation of the corresponding iodo-

precursor.

3-(Bromomethyl)benzonitrile
Intermediate:

3-((2-Iodophenoxy)methyl)benzonitrile
(Stable Ether)

K2CO3, Acetone
Reflux (SN2)

2-Iodophenol

Target:
3-((2-Boronophenoxy)methyl)benzonitrile

(Boronic Acid)

B2pin2, Pd(dppf)Cl2
then Hydrolysis Equilibrium Species:

Boroxine Trimer
(Dehydrated Form)

-H2O (Reversible)

Click to download full resolution via product page

Figure 1: Synthetic pathway and equilibrium dynamics. The boronic acid moiety is prone to

reversible dehydration, forming boroxine trimers, which complicates spectral analysis in non-

polar solvents.

NMR Spectral Data (Predicted & Rationalized)
Note: Boronic acids often exhibit broad peaks for O-H protons and quadrupole broadening for

Carbon atoms directly attached to Boron. Data below represents the monomeric acid form in

polar aprotic solvent (DMSO-d6).

H NMR (400 MHz, DMSO-d6)
The proton spectrum is characterized by a distinct benzylic singlet and two distinct aromatic

systems.
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Chemical Shift
(

, ppm)

Multiplicity Integration Assignment
Structural
Logic

8.05 Broad Singlet 2H B(OH)

Hydroxyl protons

on boron.

Disappears with

D

O shake.

7.85 Doublet (d) 1H
Ar-H (Ring A,

C2)

Ortho to CN

group

(deshielded).

7.78 Doublet (d) 1H
Ar-H (Ring A,

C4)

Para to linker,

Ortho to CN.

7.72 Doublet (d) 1H
Ar-H (Ring A,

C6)
Ortho to linker.

7.60
Doublet of

Doublets
1H

Ar-H (Ring B,

C3')

Ortho to Boron

(deshielded by

empty p-orbital).

7.55 Triplet (t) 1H
Ar-H (Ring A,

C5)

Meta to CN and

Linker.

7.40 Triplet (t) 1H
Ar-H (Ring B,

C5')
Para to Boron.

7.05 Doublet (d) 1H
Ar-H (Ring B,

C6')

Ortho to Ether

Oxygen

(shielded by O

lone pair).

6.95 Triplet (t) 1H
Ar-H (Ring B,

C4')
Meta to Boron.

5.25 Singlet (s) 2H -OCH

-

Benzylic

methylene.
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Sharp singlet is

diagnostic.

C NMR (100 MHz, DMSO-d6)
Key diagnostic feature: The carbon attached to boron (C-B) is often invisible or extremely broad

due to the quadrupole moment of

B and

B nuclei.
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Chemical Shift (

, ppm)
Assignment Notes

163.5 C-O (Ring B)
Ipso carbon attached to

Oxygen. Highly deshielded.

138.2 C-Linker (Ring A)
Ipso carbon attached to CH

.

136.5 C-H (Ring B) Ortho to Boron.

132.5 C-H (Ring A) Ortho to CN.

131.0 C-H (Ring A)

129.8 C-H (Ring A)

119.5 -CN
Nitrile Carbon. Diagnostic

peak.

112.5 C-H (Ring B) Ortho to Oxygen (Shielded).

111.8 C-CN (Ring A)
Quaternary carbon attached to

Nitrile.

69.5
-OCH

-
Benzylic Methylene.

~125-135 (Broad) C-B (Ring B)

Critical: Often missing in

standard 1D

C. Requires HMBC to locate.

B NMR (128 MHz, DMSO-d6)
Boron NMR is the definitive test for the oxidation state and coordination geometry.

28–32 ppm (Broad Singlet): Indicates a tricoordinate boronic acid species (

hybridized).
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Note: If the shift moves to

5–10 ppm, it indicates the formation of a tetracoordinate "ate" complex (e.g., if NaOH was
added) or intramolecular coordination (benzoxaborole formation, though structurally unlikely
for this specific isomer without further functionalization).

Mass Spectrometry (MS) Data
Mass spec analysis of boronic acids is unique due to the distinct isotope pattern of Boron (

B: ~20%,

B: ~80%).

ESI-MS (Negative Mode)
Boronic acids ionize well in negative mode via deprotonation or adduct formation.

Target Ion [M-H]

: m/z 252.1

Isotope Pattern:

m/z 251.1 (approx 25% relative intensity due to

B)

m/z 252.1 (100% relative intensity due to

B)

Adducts: Common to see [M + HCOO]

(Formate adduct) if formic acid is used in LC.

Fragmentation Pathway (MS/MS)
Fragmentation typically involves the cleavage of the ether linkage and loss of the boronic acid

group.
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Parent Ion [M-H]-
m/z 252

Loss of B(OH)2
[M - B(OH)2]-

m/z ~208

Neutral Loss
-45 Da

Ether Cleavage
[C8H5N]-

(Cyanobenzyl anion)
m/z 116

C-O Bond Break

Click to download full resolution via product page

Figure 2: Proposed ESI(-) fragmentation pathway. The cleavage of the benzylic ether bond is

the dominant pathway.

Experimental Protocols for Validation
Sample Preparation for NMR
Challenge: Boronic acids dehydrate to boroxines (trimers) in non-polar solvents (CDCl

), leading to complex spectra. Protocol:

Solvent: Use DMSO-d6 or MeOD (Methanol-d4). DMSO is preferred as it stabilizes the

monomeric acid form via Hydrogen bonding.

Concentration: Prepare a 10-15 mg sample in 0.6 mL solvent.

D

O Exchange: Run a standard proton scan. Add 1 drop of D

O and shake. Re-run. The disappearance of the broad singlet at ~8.05 ppm confirms the
presence of exchangeable B-OH protons.

HPLC-MS Method
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Challenge: Boronic acids can tail on silica-based columns due to interaction with residual

silanols. Protocol:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 8 minutes.

Detection: UV at 254 nm (Benzonitrile chromophore) and 220 nm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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